N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide

• IUPAC Name: N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H28F3N3O2/c22-21(23,24)18-9-5-4-8-17(18)20(29)27-12-10-26(11-13-27)15-19(28)25-14-16-6-2-1-3-7-16/h4-5,8-9,16H,1-3,6-7,10-15H2,(H,25,28)
• InChI Key: ZTLHOXLMOCVHOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)CN2CCN(CC2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H28F3N3O2
• Molecular Weight: 411.5 g/mol

Description

N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide, commonly known as CTAP, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. CTAP is a selective antagonist of the mu-opioid receptor (MOR) and has been extensively studied for its ability to modulate the opioid system.

Mechanism of Action

CTAP acts as a selective antagonist of the N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide, which is a G protein-coupled receptor that is involved in the modulation of pain, reward, and addiction. CTAP binds to the N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide and prevents the activation of downstream signaling pathways, leading to a reduction in the effects of opioids.
Biochemical and Physiological Effects:
CTAP has been shown to modulate the effects of opioids on the immune system and the central nervous system. CTAP has also been shown to reduce the development of tolerance to opioids, which is a major limitation of opioid therapy. Additionally, CTAP has been shown to have anti-inflammatory effects and has been investigated for its potential applications in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of CTAP is its selectivity for the N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide, which allows for the specific modulation of the opioid system. Additionally, CTAP has been extensively studied and has a well-established mechanism of action. However, one of the limitations of CTAP is its low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on CTAP. One area of research is the investigation of CTAP's potential applications in the treatment of inflammatory conditions. Additionally, CTAP has been investigated for its potential applications in the treatment of addiction and withdrawal symptoms. Further research is also needed to investigate the effects of CTAP on other opioid receptors and to develop more potent and selective CTAP derivatives.

Synthesis Methods

The synthesis of CTAP involves several steps, including the synthesis of the piperazine and the benzoyl chloride. The piperazine is first reacted with the cyclohexylmethylamine to form the corresponding piperazine derivative. The benzoyl chloride is then added to the piperazine derivative, followed by the addition of trifluoroacetic acid to form CTAP. The final product is purified using column chromatography to obtain pure CTAP.

Scientific Research Applications

CTAP has been extensively studied for its potential applications in various fields of research. One of the major applications of CTAP is in the study of the opioid system. CTAP is a selective antagonist of the N-(cyclohexylmethyl)-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]acetamide and has been used to investigate the role of the opioid system in various physiological and pathological conditions. CTAP has also been used to study the effects of opioids on the immune system and the central nervous system.